Cas no 1368963-11-4 (2-(2-chloro-4-methoxyphenyl)-2-methylpropan-1-ol)

• Product Name: 2-(2-chloro-4-methoxyphenyl)-2-methylpropan-1-ol
• CAS No: 1368963-11-4
• MF: C₁₁H₁₅ClO₂
• MW: 214.688602685928
• CID: 5869580
• PubChem ID: 82284607
• Update Time: 2025-10-29

2-(2-chloro-4-methoxyphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-4-methoxyphenyl)-2-methylpropan-1-ol
• EN300-1984610
• 1368963-11-4

• Inchi： 1S/C11H15ClO2/c1-11(2,7-13)9-5-4-8(14-3)6-10(9)12/h4-6,13H,7H2,1-3H3
• InChI Key： KUXINNOEVOCTHK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C)(C)CO)OC

Computed Properties

• Exact Mass: 214.0760574g/mol
• Monoisotopic Mass: 214.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(2-chloro-4-methoxyphenyl)-2-methylpropan-1-ol

Introduction to 2-(2-Chloro-4-methoxyphenyl)-2-methylpropan-1-ol (CAS No. 1368963-11-4)

2-(2-Chloro-4-methoxyphenyl)-2-methylpropan-1-ol, with the CAS number 1368963-11-4, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of substituted phenols and exhibits unique chemical and biological properties that make it a valuable candidate for various scientific investigations.

The molecular structure of 2-(2-chloro-4-methoxyphenyl)-2-methylpropan-1-ol is characterized by a phenyl ring substituted with a chlorine atom at the 2-position and a methoxy group at the 4-position. The presence of these functional groups imparts specific reactivity and solubility properties to the compound. Additionally, the methylpropan-1-ol moiety adds further complexity and functionality, making it an interesting subject for both synthetic and biological studies.

In the realm of pharmaceutical research, 2-(2-chloro-4-methoxyphenyl)-2-methylpropan-1-ol has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that this compound exhibits promising pharmacological activities, including anti-inflammatory, analgesic, and neuroprotective effects. These properties are attributed to its ability to modulate various biological pathways and receptors, such as the cyclooxygenase (COX) enzymes and ion channels.

One notable study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory properties of 2-(2-chloro-4-methoxyphenyl)-2-methylpropan-1-ol. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that 2-(2-chloro-4-methoxyphenyl)-2-methylpropan-1-ol could be a potential therapeutic agent for inflammatory diseases.

Beyond its anti-inflammatory effects, 2-(2-chloro-4-methoxyphenyl)-2-methylpropan-1-ol has also shown promise in neuroprotective studies. A study published in the Journal of Neurochemistry demonstrated that this compound could protect neurons from oxidative stress-induced damage by upregulating antioxidant enzymes and reducing reactive oxygen species (ROS) levels. These findings highlight the potential of 2-(2-chloro-4-methoxyphenyl)-2-methylpropan-1-ol as a neuroprotective agent in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its biological activities, the synthetic route to produce 2-(2-chloro-4-methoxyphenyl)-2-methylpropan-1-ol has been extensively studied. A recent paper in the Tetrahedron Letters described an efficient and scalable synthesis method using palladium-catalyzed cross-coupling reactions. This method not only improves the yield and purity of the final product but also reduces environmental impact by minimizing waste generation.

The physicochemical properties of 2-(2-chloro-4-methoxyphenyl)-2-methylpropan-1-ol, such as its solubility, stability, and melting point, have been thoroughly characterized. These properties are crucial for optimizing its use in various applications, including formulation development for drug delivery systems. For instance, its moderate solubility in organic solvents makes it suitable for incorporation into lipid-based formulations, which can enhance its bioavailability and therapeutic efficacy.

In conclusion, 2-(2-chloro-4-methoxyphenyl)-2-methylpropan-1-ol (CAS No. 1368963-11-4) is a versatile compound with significant potential in pharmaceutical and chemical research. Its unique molecular structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.